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Compound of Interest

Compound Name: trans-EKODE-(E)-Ib

Cat. No.: B10767556

For researchers, scientists, and drug development professionals handling trans-EKODE-(E)-
Ib, a biologically active lipid peroxidation product, adherence to strict safety and disposal
protocols is paramount. This guide provides essential information for the safe handling and
proper disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of trans-EKODE-(E)-Ib is provided in

the table below.
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Property Value

9-0x0-11-(3-pentyl-2-oxiranyl)-10E-undecenoic
Formal Name id
aci

12,13-epoxy-9-keto-10(trans)-Octadecenoic

Synonyms Acid

CAS Number 478931-82-7
Molecular Formula C18H3004
Molecular Weight 310.4 g/mol
Formulation A solution in ethanol
Storage -20°C

Signal Word Danger

Hazard Identification and Safety Precautions

trans-EKODE-(E)-Ib is classified as a dangerous good for transport and carries the signal word
"Danger".[1] The primary hazards are associated with its formulation in ethanol, which is a
flammable liquid.

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.
o H319: Causes serious eye irritation.[1]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.[1]

e P240: Ground and bond container and receiving equipment.
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e P241: Use explosion-proof electrical/ventilating/lighting equipment.[1]

e P242: Use non-sparking tools.

o P243: Take action to prevent static discharges.

e P264: Wash hands thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

o P370+P378: In case of fire: Use appropriate media to extinguish.

Experimental Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of trans-
EKODE-(E)-Ib in a laboratory setting.
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Experimental Workflow for trans-EKODE-(E)-Ib Handling and Disposal
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Caption: Workflow for the safe handling and disposal of trans-EKODE-(E)-Ib.
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Proper Disposal Procedures

While a specific Safety Data Sheet (SDS) detailing the disposal of trans-EKODE-(E)-1b is not
publicly available, the following procedures are based on the known hazards of its ethanol
solvent and general best practices for laboratory chemical waste management.

Step-by-Step Disposal Guidance:

o Consult Institutional Guidelines: Always consult your institution's Environmental Health and
Safety (EHS) office for specific protocols regarding chemical waste disposal. Local
regulations may vary.

» Waste Segregation:

o Liquid Waste: Collect all unused solutions of trans-EKODE-(E)-Ib and any solvent rinses
in a designated, properly labeled hazardous waste container for flammable liquids. The
container should be made of a material compatible with ethanol.

o Solid Waste: All materials that have come into contact with trans-EKODE-(E)-Ib, such as
pipette tips, gloves, and absorbent paper, should be collected in a separate, clearly
labeled waste bag for contaminated solid waste.

o Labeling: Ensure all waste containers are clearly labeled with the full chemical name ("trans-
EKODE-(E)-Ib in ethanol"), the associated hazards (Flammable Liquid, Irritant), and the
date.

o Storage of Waste: Store waste containers in a cool, dry, well-ventilated area away from
sources of ignition, pending collection by your institution's EHS personnel.

Logical Relationship for Disposal Decision Making

The following diagram illustrates the decision-making process for the proper disposal of trans-
EKODE-(E)-Ib waste.
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Disposal Decision Pathway for trans-EKODE-(E)-Ib
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Caption: Decision pathway for segregating and disposing of trans-EKODE-(E)-Ib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for trans-
EKODE-(E)-Ib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767556#trans-ekode-e-ib-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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